Cas no 1033203-48-3 (4-amino-6-bromo-pyridin-3-ol)

• Product Name: 4-amino-6-bromo-pyridin-3-ol
• CAS No: 1033203-48-3
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD11100662
• CID: 1136395
• PubChem ID: 55264881
• Update Time: 2025-06-25

4-amino-6-bromo-pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-bromo-3-pyridinol
• 4-amino-6-bromo-pyridin-3-ol
• 4-amino-6-bromopyridin-3-ol
• AS-77213
• 4-Amino-6-bromo-3-hydroxypyridine
• DTXSID701310249
• MFCD11100662
• SCHEMBL17901852
• AC2756
• SB53619
• DB-349136
• AKOS006307652
• 1033203-48-3
• SY129405
• CS-0145983

• MDL： MFCD11100662
• Inchi： 1S/C5H5BrN2O/c6-5-1-3(7)4(9)2-8-5/h1-2,9H,(H2,7,8)
• InChI Key： QOYXIMLVHCIKPC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)O)N

Computed Properties

• Exact Mass: 187.95853g/mol
• Monoisotopic Mass: 187.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.898±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (30 g/l) (25 º C),

Additional information on 4-amino-6-bromo-pyridin-3-ol

4-Amino-6-bromo-pyridin-3-ol (CAS No. 1033203-48-3): A Comprehensive Overview

4-Amino-6-bromo-pyridin-3-ol (CAS No. 1033203-48-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a broad range of biological activities, making it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 4-amino-6-bromo-pyridin-3-ol consists of a pyridine ring substituted with an amino group at the 4-position, a bromine atom at the 6-position, and a hydroxyl group at the 3-position. This arrangement imparts distinct chemical and physical properties to the molecule, which are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 4-amino-6-bromo-pyridin-3-ol in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound possesses potent anti-inflammatory properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 4-amino-6-bromo-pyridin-3-ol could be a promising lead compound for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-amino-6-bromo-pyridin-3-ol has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this activity is thought to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways. These findings have opened up new avenues for the development of targeted cancer therapies.

The pharmacokinetic properties of 4-amino-6-bromo-pyridin-3-ol have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has good bioavailability. Furthermore, it demonstrates low toxicity in preclinical studies, making it a suitable candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 4-amino-6-bromo-pyridin-3-ol in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the potential clinical applications of this compound.

Beyond its direct therapeutic applications, 4-amino-6-bro mo-pyridin - 3 - ol has also found use as an intermediate in the synthesis of other biologically active compounds. Its unique chemical structure makes it an ideal starting material for the preparation of derivatives with enhanced biological activities. For example, researchers have successfully synthesized analogs with improved potency and selectivity by modifying the substituents on the pyridine ring.

In conclusion, 4-amino-6-bromo-pyridin-3-ol (CAS No. 1033203-48-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities, favorable pharmacokinetic properties, and versatility as a synthetic intermediate make it a valuable asset in the ongoing quest for new therapeutic agents. As research in this area continues to advance, it is likely that we will see further developments in the understanding and application of this intriguing compound.